Cas no 946221-59-6 (3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
• CAS No: 946221-59-6
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 5515665
• Update Time: 2025-06-15

3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• 3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

• Inchi： 1S/C20H24N2O5S/c1-4-20(23)22-11-5-6-14-7-8-15(12-17(14)22)21-28(24,25)16-9-10-18(26-2)19(13-16)27-3/h7-10,12-13,21H,4-6,11H2,1-3H3
• InChI Key： TVJMSUZAXNCPRE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)CC)(=O)=O)=CC=C(OC)C(OC)=C1

Additional information on 3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

Introduction to 3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 946221-59-6, identified as 3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential biological activities. The presence of both dimethoxy and sulfonamide functional groups, coupled with a tetrahydroquinoline scaffold, suggests a rich chemical space for interaction with biological targets. Such structural motifs are often explored in the development of novel pharmaceutical agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate quinoline derivatives. These derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide with a propanoyl group at the nitrogen position of the tetrahydroquinoline ring introduces an additional layer of complexity that may modulate its pharmacokinetic and pharmacodynamic properties. This alteration can influence both the solubility and bioavailability of the compound, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the dimethoxy and sulfonamide groups provides multiple sites for interaction with biological targets. Sulfonamides are well-known for their ability to act as pharmacophores in various therapeutic areas, including diabetes management and antibacterial treatments. Meanwhile, dimethoxy groups can enhance lipophilicity and metabolic stability, which are crucial factors in drug design. The tetrahydroquinoline core is particularly interesting because it is found in several bioactive natural products and synthetic molecules that have demonstrated efficacy in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies on 3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide have suggested that it may interact with enzymes and receptors involved in cancer progression and inflammation. For instance, preliminary simulations indicate that the sulfonamide moiety could bind to the active site of certain kinases, while the tetrahydroquinoline ring may engage in hydrophobic interactions with other critical residues. These findings align with emerging research trends that emphasize structure-based drug design.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthesis involves key transformations such as Buchwald-Hartwig coupling to form the amide bond between the tetrahydroquinoline derivative and benzenesulfonyl chloride. This step is crucial for establishing the core structure of the molecule. Subsequent functionalization with dimethoxy groups at the 3 and 4 positions introduces electronic effects that fine-tune the reactivity of the aromatic system. The final product is thus a meticulously crafted molecule designed to explore new therapeutic avenues.

In terms of biological evaluation, 3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide has been tested in several in vitro assays to assess its potential biological activity. Early results from cell-based assays suggest that it exhibits moderate inhibitory activity against certain cancer cell lines. This activity is attributed to its ability to disrupt key signaling pathways involved in tumor growth and survival. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at lower doses but may exhibit some toxicity at higher concentrations. These findings underscore the importance of optimizing dosage regimens during further development.

The role of computational tools in understanding the behavior of such complex molecules cannot be overstated. Advanced techniques like molecular dynamics simulations have been employed to study how 3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide behaves within different biological environments. These simulations help elucidate both static binding interactions and dynamic conformational changes that may occur upon target engagement. Such insights are invaluable for designing next-generation analogs with improved potency and selectivity.

The future prospects for this compound are promising given its unique structural features and preliminary biological activity. Researchers are exploring various synthetic strategies to modify its core structure while retaining or enhancing its desirable properties. For instance, exploring different sulfonamide derivatives or substituting other parts of the tetrahydroquinoline ring could lead to novel analogs with enhanced efficacy or reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

Moreover，the development of high-throughput screening (HTS) platforms has accelerated the process of identifying bioactive compounds like 3,4-dimethoxy-N-(1-propanoyl-1，2，3，4-tetrahydroquinolin -7 -y l)benzene - 1 - sulf on am ide。 These platforms allow researchers to rapidly test thousands of compounds against multiple targets simultaneously， significantly reducing the time required for hit identification。 As such， HTS has become an indispensable tool in modern drug discovery， enabling faster identification of promising candidates for further optimization。

In conclusion，3，4-dimethoxy-N-( 1 - propano y l - 1 ， 2 ， 3 ， 4 - tetra hy droquino lin - 7 - y l ) ben zene - 1 - sul fon am ide (CAS no：946221 -59 -6) stands out as a compelling molecule with significant potential in chemical biology。 Its unique structural features， coupled with promising preliminary biological activity， make it an attractive candidate for further investigation。 As research progresses， we can expect more insights into its mechanisms of action and potential therapeutic applications。 The continued exploration of such compounds will undoubtedly contribute to advancements in medicine， offering hope for new treatments against various diseases。